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Compound of Interest

Compound Name: lodixanol

Cat. No.: B1672021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lodixanol, a non-ionic, dimeric,
hexa-iodinated radiographic contrast agent. Its unique properties make it an invaluable tool in
both clinical diagnostics and a wide array of research applications, from the separation of
biological materials to the study of cellular pathways. This document details its chemical
structure, physicochemical properties, and established experimental protocols.

Core Chemical and Structural Information

lodixanol is a complex organic molecule notable for its six iodine atoms, which provide its
radiopacity, and its numerous hydrophilic hydroxyl groups that ensure its solubility in aqueous
solutions.[1] It is classified as a non-ionic dimer, meaning it consists of two linked tri-iodinated
benzene rings and carries no net electrical charge.[1][2] This structure is key to its iso-osmolar
nature in physiological solutions.[3][4]

Chemical Identity and Formula

The fundamental chemical identifiers and formula for lodixanol are summarized below,
providing a quick reference for researchers.
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Identifier

Value

Chemical Name

5,5'-((2-hydroxypropane-1,3-
diyl)bis(acetylazanediyl))bis(N1,N3-bis(2,3-
dihydroxypropyl)-2,4,6-triiodoisophthalamide)

5-[acetyl-[3-[N-acetyl-3,5-bis(2,3-
dihydroxypropylcarbamoyl)-2,4,6-

IUPAC Name triiodoanilino]-2-hydroxypropyl]amino]-1-N,3-N-
bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-
1,3-dicarboxamide

Synonyms Visipaque, OptiPrep™, Indixanol

CAS Number 92339-11-2

Molecular Formula

C3sH44l6N6O15

Molecular Weight

1550.18 g/mol

Elemental Analysis

C: 27.12%, H: 2.86%, I: 49.12%, N: 5.42%, O:
15.48%

Physicochemical Properties

The physical and chemical properties of lodixanol are crucial for its application both as a

contrast agent and as a density gradient medium. Its high density, water solubility, and low

osmolality are particularly significant.
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Property Value

Appearance Off-white to white solid powder
Melting Point 262-267°C (decomposes)

Boiling Point 1250.9 + 65.0 °C (Predicted)
Density ~1.32 g/cm3 (as OptiPrep™ solution)

Freely soluble in water; Sparingly soluble in

Solubility methanol; Practically insoluble in methylene
chloride
Osmolality Iso-osmolar with blood (290 mOsm/kg H20)

Store at 2-8°C (Refrigerator) or -20°C for long-

Storage Conditions ]
term storage, protected from light

Research Applications and Experimental Protocols

Beyond its clinical use in angiography, lodixanol is widely used in research laboratories under
the trade name OptiPrep™. It serves as a density gradient medium for the purification of cells,
viruses, and subcellular organelles. Its non-ionic and iso-osmotic nature makes it gentle on
biological structures, preserving their viability and integrity.

Application: Isolation of Viable Cells by Density Gradient
Centrifugation

lodixanol gradients are highly effective for separating different cell populations based on their
buoyant density. A common application is the separation of viable cells from dead cells and
debris in a cell culture preparation.
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Sample Preparation

Harvest cells
(e.g., by trypsinization)

Gradient Formation & Centrifugation

Y

Create single-cell suspension Prepare 40% lodixanol
in buffer (1.5 mL) Working Solution (GWS)

Y

Mix cell suspension with GWS
(2.5 mL cells + 3.3 mL GWS)

Prepare 22.5% lodixanol Solution

Y

Layer 22.5% solution on top
of cell/lGWS mixture in a 15 mL tube

\4

Centrifuge at 800 x g
for 20 min at room temp

Viable cells band at the Non-viable cells and debris
interface between layers form a pellet at the bottom

Carefully aspirate the
viable cell layer

A

Wash cells in buffer and
pellet for downstream use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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